![molecular formula C19H21F3N2O2S B1192433 N-(5,7-dichloro-1,3-benzothiazol-2-yl)-5-methylbicyclo[3.3.1]nonane-1-carboxamide](/img/structure/B1192433.png)
N-(5,7-dichloro-1,3-benzothiazol-2-yl)-5-methylbicyclo[3.3.1]nonane-1-carboxamide
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Overview
Description
CRS400393 is a potent and mycobacteria-specific antimycobacterial agent which targets MmpL3, which is a mycobacterial mycolic acid transporter.
Scientific Research Applications
Synthesis and Biological Evaluation
- Researchers have explored the synthesis and biological evaluation of benzothiazole derivatives. One study focused on developing biologically stable derivatives with significant in vivo inhibitory effects on tumor growth (Yoshida et al., 2005).
Antitumor Activity
- Another study synthesized a series of compounds related to benzothiazole and investigated their antitumor activity, finding that some derivatives showed significant ability to inhibit the in vitro growth of human tumor cells (Ostapiuk et al., 2017).
Diuretic Activity
- The synthesis and in vivo diuretic activity of biphenyl benzothiazole-2-carboxamide derivatives have been studied. Among these, certain compounds showed promising diuretic properties (Yar & Ansari, 2009).
Conformational Studies
- Researchers have also conducted structural and conformational studies on amides derived from related bicyclic compounds, providing insights into their chemical properties (Fernández et al., 1992).
Antibacterial and Antifungal Properties
- The antimicrobial activities of benzothiazole derivatives have been explored, with certain compounds showing effectiveness against bacterial and fungal strains (Özden et al., 2011).
Chemosensor Applications
- Some derivatives of benzothiazole have been synthesized for use as chemosensors for cyanide anions, indicating potential applications in environmental monitoring and analytical chemistry (Wang et al., 2015).
Antipsychotic Potential
- Heterocyclic analogues of benzothiazole compounds have been evaluated as potential antipsychotic agents, showing promising in vivo activities (Norman et al., 1996).
Electrophilic Cyclization Research
- Studies on the electrophilic cyclization of N-allyl(propargyl)-5-amino-1H-pyrazole-4-carboxamides have been conducted, expanding the understanding of chemical reactions involving benzothiazole-related compounds (Bondarenko et al., 2015).
Properties
Molecular Formula |
C19H21F3N2O2S |
---|---|
Molecular Weight |
398.44 |
IUPAC Name |
N-(5,7-dichloro-1,3-benzothiazol-2-yl)-5-methylbicyclo[3.3.1]nonane-1-carboxamide |
InChI |
InChI=1S/C18H20Cl2N2OS/c1-17-4-2-6-18(10-17,7-3-5-17)15(23)22-16-21-13-9-11(19)8-12(20)14(13)24-16/h8-9H,2-7,10H2,1H3,(H,21,22,23) |
InChI Key |
DJVRLBSDVPLXGU-UHFFFAOYSA-N |
SMILES |
CC12CCCC(C1)(CCC2)C(=O)NC3=NC4=C(S3)C(=CC(=C4)Cl)Cl |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
CRS-400393; CRS 400393; CRS400393 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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